3,3'-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]

• Molecular Formula: C22H28N2S2
• Molecular Weight: 384.6 g/mol
• IUPAC Name: 1-methylsulfanyl-3-(1-methylsulfanyl-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridin-3-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine
• InChI: InChI=1S/C22H28N2S2/c1-25-21-17-11-7-3-5-9-15(17)13-19(23-21)20-14-16-10-6-4-8-12-18(16)22(24-20)26-2/h13-14H,3-12H2,1-2H3
• InChI Key: WZDYMNLTFJEVQX-UHFFFAOYSA-N
• SMILES: CSC1=C2CCCCCC2=CC(=N1)C3=NC(=C4CCCCCC4=C3)SC

Description

‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’ is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’ is not fully understood. However, it is believed that the compound may interact with specific receptors in the brain and alter the levels of certain neurotransmitters, leading to changes in behavior and mood.
Biochemical and Physiological Effects:
Studies have shown that ‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’ has a number of biochemical and physiological effects. It has been shown to have analgesic properties and may be useful in the treatment of pain. It has also been shown to have anti-inflammatory activity and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’ in lab experiments is its ease of synthesis. The compound is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that the compound may be toxic to certain cells and may have adverse effects on the environment.

Future Directions

There are several future directions for research on ‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’. One area of interest is the development of new synthetic methods for the compound. Another area of interest is the investigation of its potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential toxicity.

Synthesis Methods

The synthesis of ‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’ involves a multistep process. The first step involves the reaction of 2-methylthiopyridine with 1,3-cyclohexadiene in the presence of a palladium catalyst to form 1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine. The second step involves the reaction of the first intermediate with 1,3-dibromo-3,3-dimethylpropane in the presence of a strong base to form ‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’.

Scientific Research Applications

‘3,3’-Bi[1-(methylthio)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine]’ has potential applications in various fields of scientific research. One of the major areas of interest is its use as a building block for the synthesis of complex organic molecules. It has also been used as a ligand in coordination chemistry and as a starting material for the synthesis of novel heterocyclic compounds.